![molecular formula C18H20FNO2 B5708923 N-(2-fluorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide](/img/structure/B5708923.png)
N-(2-fluorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide
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Overview
Description
N-(2-fluorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide, also known as 4F-MPH, is a synthetic compound that belongs to the class of phenidate derivatives. It was first synthesized in 1960 by Ciba-Geigy, a Swiss pharmaceutical company. 4F-MPH is a potent psychostimulant that has been used in scientific research to study the effects of dopamine reuptake inhibition on the brain.
Mechanism of Action
N-(2-fluorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide works by inhibiting the reuptake of dopamine in the brain, leading to an increase in dopamine levels. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. By increasing dopamine levels, this compound enhances cognitive function and improves mood.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are similar to other psychostimulants, such as methylphenidate and amphetamines. It increases the release of dopamine, norepinephrine, and serotonin in the brain, leading to enhanced cognitive function, increased motivation, and improved mood. However, it can also lead to side effects such as anxiety, insomnia, and addiction.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-fluorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide in lab experiments include its potency, selectivity, and ability to cross the blood-brain barrier. It is also relatively easy to synthesize and purify. However, its side effects and potential for addiction make it a less desirable choice for long-term studies.
Future Directions
There are several future directions for research on N-(2-fluorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide. One area of interest is its potential use in the treatment of ADHD and other mental health disorders. Another area of research is the development of new derivatives with improved selectivity and reduced side effects. Finally, more studies are needed to understand the long-term effects of this compound on the brain and the potential for addiction.
Synthesis Methods
The synthesis of N-(2-fluorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide involves the reaction of 2-fluorophenylacetic acid with 4-methoxy-2-methylphenyl magnesium bromide, followed by the addition of acetic anhydride and hydrochloric acid. The resulting product is then purified through recrystallization to obtain pure this compound.
Scientific Research Applications
N-(2-fluorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide has been used in scientific research to study the effects of dopamine reuptake inhibition on the brain. It has been found to increase dopamine levels in the brain, leading to enhanced cognitive performance, increased motivation, and improved memory. Researchers have also studied the effects of this compound on ADHD, depression, and other mental health disorders.
properties
IUPAC Name |
N-(2-fluorophenyl)-4-(4-methoxy-2-methylphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FNO2/c1-13-12-15(22-2)11-10-14(13)6-5-9-18(21)20-17-8-4-3-7-16(17)19/h3-4,7-8,10-12H,5-6,9H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMQXUZXJMSJQSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)CCCC(=O)NC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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